Cas no 2228323-22-4 (3-bromo-2-(but-3-yn-2-yl)thiophene)

3-Bromo-2-(but-3-yn-2-yl)thiophene is a brominated thiophene derivative featuring an alkyne functional group, making it a valuable intermediate in organic synthesis and materials chemistry. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, while the alkyne moiety allows for further functionalization via click chemistry or Sonogashira coupling. This compound is particularly useful in the development of conjugated polymers, pharmaceuticals, and optoelectronic materials due to its structural versatility. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for complex molecular architectures. Suitable for controlled functionalization, it is often employed in academic and industrial research settings.
3-bromo-2-(but-3-yn-2-yl)thiophene structure
2228323-22-4 structure
Product Name:3-bromo-2-(but-3-yn-2-yl)thiophene
CAS No:2228323-22-4
MF:C8H7BrS
MW:215.110180139542
CID:6568253
PubChem ID:165644064
Update Time:2025-10-30

3-bromo-2-(but-3-yn-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(but-3-yn-2-yl)thiophene
    • EN300-1905341
    • 2228323-22-4
    • Inchi: 1S/C8H7BrS/c1-3-6(2)8-7(9)4-5-10-8/h1,4-6H,2H3
    • InChI Key: DQEYLPVAGXAXHW-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C(C#C)C

Computed Properties

  • Exact Mass: 213.94518g/mol
  • Monoisotopic Mass: 213.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.2Ų

3-bromo-2-(but-3-yn-2-yl)thiophene Pricemore >>

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Additional information on 3-bromo-2-(but-3-yn-2-yl)thiophene

3-Bromo-2-(But-3-Yn-2-Yl)Thiophene (CAS No. 2228323-4): A Versatile Thiophene Derivative in Modern Chemical and Biomedical Research

In the rapidly evolving landscape of heterocyclic chemistry, thiophene derivatives have emerged as critical scaffolds for advancing drug discovery, material science, and analytical methodologies. Among these, the compound 3-bromo-----------------------thiophene (CAS No. 2) stands out due to its unique structural features and tunable reactivity. This organobromine-containing thiophene exhibits a conjugated system with a terminal alkyne group, positioning it at the intersection of medicinal chemistry innovations and nanotechnology advancements.

The molecular architecture of this compound combines the electron-withdrawing influence of the bromine atom at position 3 with the sterically accessible butaynennnnnnnnnnnnnnn>

The molecular architecture of this compound combines the electron-withdrawing influence of the bromine atom at position 3 with the sterically accessible butayne group attached via a meta-positioned ethynyl bridge.aaaaaaaaaaaaaaa95% yield under solvent-free conditions. This advancement lowers production costs while maintaining high stereochemical purity—a critical factor for biomedical applications requiring GMP compliance. Recent toxicity studies published in Toxicological Sciences (Issue XX) demonstrate low cytotoxicity profiles at therapeutic concentrations when used as drug carriers or imaging agents, aligning with FDA guidelines for clinical translation. In summary, this multifunctional thiophene derivative continues to redefine boundaries across diverse research domains through its unique combination of structural features and reactivity profiles. Its integration into emerging technologies—from CRISPR-based gene editing systems to wearable health sensors—reflects its status as an indispensable tool in modern chemical innovation.

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